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Compound of Interest

Compound Name:
4,6-Diaminoresorcinol

dihydrochloride

Cat. No.: B155171 Get Quote

4,6-Diaminoresorcinol Dihydrochloride: A
Focused Look at its Industrial Role
For Researchers, Scientists, and Drug Development Professionals: It is crucial to note that 4,6-
Diaminoresorcinol dihydrochloride (DAR) is primarily an industrial monomer with no

established applications in biological research or drug development. This guide clarifies its

primary use and provides fundamental chemical data, as extensive research reveals no

evidence of its use in biological assays, interaction with signaling pathways, or as a direct

pharmaceutical agent.

4,6-Diaminoresorcinol dihydrochloride is a chemical compound predominantly used as a

key building block in the synthesis of high-performance polymers.[1] Its principal application

lies in the production of poly(p-phenylene-2,6-benzobisoxazole) (PBO) fibers, a material known

for its exceptional thermal stability and mechanical strength.[1] While some chemical suppliers

categorize it as a "pharmaceutical intermediate," this indicates its potential use as a starting

material in multi-step chemical syntheses, rather than possessing inherent biological activity.

There is no scientific literature to support its direct use in pharmaceutical development or as a

tool for biological research.
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A summary of the key properties of 4,6-Diaminoresorcinol dihydrochloride is presented

below.

Property Value Citations

CAS Number 16523-31-2 [2]

Molecular Formula C₆H₁₀Cl₂N₂O₂ [2]

Molecular Weight 213.06 g/mol

Appearance
White to grey or purple

crystalline solid
[2]

Melting Point 254 °C (decomposes)

Solubility Soluble in water [1]

Synthesis of 4,6-Diaminoresorcinol Dihydrochloride
The synthesis of DAR is a multi-step chemical process. While various specific methods exist, a

general workflow involves the reaction of a substituted resorcinol derivative. One common

pathway begins with the nitration of a protected resorcinol, followed by reduction of the nitro

groups to amines. The dihydrochloride salt is then formed to improve the compound's stability.

Below is a generalized workflow for a common synthesis approach.
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Generalized Synthesis Workflow
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A generalized chemical synthesis workflow for 4,6-Diaminoresorcinol dihydrochloride.
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Experimental Protocol: Example of a Synthesis Step
(Reduction)
The following is an example of a laboratory-scale protocol for the reduction of a dinitro

intermediate to form 4,6-Diaminoresorcinol dihydrochloride. This protocol is for

informational purposes in a chemical synthesis context only.

Objective: To reduce 2-chloro-4,6-dinitroresorcinol to 4,6-Diaminoresorcinol dihydrochloride.

Materials:

2-chloro-4,6-dinitroresorcinol

Glacial acetic acid

Sodium acetate (NaOAc)

10% Palladium on carbon (Pd/C) catalyst

Deionized water

Pressurized hydrogenation apparatus (e.g., Hastelloy C autoclave)

Filtration equipment

Procedure:

A high-pressure autoclave is charged with 117.3 g (0.5 mole) of 2-chloro-4,6-

dinitroresorcinol, 400 mL of glacial acetic acid, 41 g (0.5 mole) of sodium acetate, 7.0 g of

10% palladium on carbon, and 100 mL of water.[3]

The reactor is sealed and subsequently charged with hydrogen gas to a pressure of 400 psi.

[3]

The reaction mixture is stirred, and the hydrogenation process is allowed to proceed.

Upon completion of the reaction (indicated by the cessation of hydrogen uptake), the reactor

is cooled and vented.
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The crude product mixture, which includes the catalyst, is isolated via filtration.

The isolated material is then dissolved in hot water (e.g., 200 g of H₂O at 85°C) and the

catalyst is removed by a second filtration.[3]

The filtrate containing the product is then treated with hydrochloric acid to precipitate the 4,6-
Diaminoresorcinol dihydrochloride salt.[3]

The final product is collected by filtration and dried under a vacuum.

Conclusion
The available scientific and technical literature firmly establishes 4,6-Diaminoresorcinol
dihydrochloride as a monomer for materials science. There is no corresponding body of

evidence to suggest it has any direct application in pharmacology or biological research.

Therefore, a comparative analysis against other compounds for biological activity or

performance in drug development contexts is not feasible. The information provided here is

intended to give a clear, evidence-based overview of the compound's true scientific and

industrial role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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